![molecular formula C7H13NO B1528897 1-Oxa-7-azaspiro[3.5]nonane CAS No. 38674-21-4](/img/structure/B1528897.png)
1-Oxa-7-azaspiro[3.5]nonane
Overview
Description
1-Oxa-7-azaspiro[3.5]nonane, also known as 7-oxa-1-azaspiro[3.5]nonane, is a chemical compound with the molecular weight of 127.19 . It is typically stored in a refrigerator and is available in liquid form .
Molecular Structure Analysis
The InChI code for 1-Oxa-7-azaspiro[3.5]nonane is1S/C7H13NO/c1-4-8-7(1)2-5-9-6-3-7/h8H,1-6H2 . This code represents the molecular structure of the compound. For a detailed structural analysis, specialized software or resources that can interpret and visualize InChI codes may be used. Physical And Chemical Properties Analysis
1-Oxa-7-azaspiro[3.5]nonane is a liquid at room temperature . It has a molecular weight of 127.19 . For more specific physical and chemical properties such as boiling point, melting point, solubility, etc., specialized resources or databases should be consulted.Scientific Research Applications
Synthesis of Benzimidazole Derivatives
1-Oxa-7-azaspiro[3.5]nonane has been utilized in the synthesis of spirocyclic oxetane-fused benzimidazoles. This process involves oxidative cyclizations using Oxone® in formic acid, leading to the formation of [1,2-a] ring-fused benzimidazoles . These compounds are significant due to their potential applications in medicinal chemistry, particularly as they offer a structural alternative to morpholine.
Enzyme Inhibition Studies
The compound has been proposed as a valuable structural alternative in medicinal chemistry, especially for drug discovery projects targeting the NAD(P)H:quinone oxidoreductase 1 (NQO1) enzyme . NQO1 is over-expressed in cancer cell lines, and the spirocyclic oxetane motif of 1-Oxa-7-azaspiro[3.5]nonane can bind efficiently to the His194 residue of NQO1, enabling the reduction of benzimidazolequinone substrates.
Development of Photochromic Materials
Spiro forms of oxazines, which include derivatives of 1-Oxa-7-azaspiro[3.5]nonane, find applications as leuco dyes . These compounds exhibit photochromism, meaning they can reversibly change between colorless and colored forms. This property is particularly useful in the development of photochromic materials, which have applications in smart windows, optical data storage, and sunglasses.
Chemical Research and Education
As a commercially available compound, albeit expensive, 1-Oxa-7-azaspiro[3.5]nonane serves as an important reagent in chemical research and education . It provides a practical example of spirocyclic compounds that can be used to demonstrate synthetic pathways and chemical reactions in academic settings.
Safety and Hazards
1-Oxa-7-azaspiro[3.5]nonane is classified as harmful if swallowed or in contact with skin . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Personal protective equipment, including face protection and chemical impermeable gloves, should be worn when handling this compound .
properties
IUPAC Name |
1-oxa-7-azaspiro[3.5]nonane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c1-4-8-5-2-7(1)3-6-9-7/h8H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IIHRWQXEUPZKFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50719175 |
Source
|
| Record name | 1-Oxa-7-azaspiro[3.5]nonane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50719175 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
38674-21-4 |
Source
|
| Record name | 1-Oxa-7-azaspiro[3.5]nonane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50719175 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-OXA-7-AZASPIRO[3.5]NONANE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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